Cas no 93061-74-6 (Benzenesulfonic acid, monohydrochloride)

• Product Name: Benzenesulfonic acid, monohydrochloride
• CAS No: 93061-74-6
• MF: C₁₂H₁₂ClN₃O₂S
• MW: 297.760580062866
• CID: 999325
• PubChem ID: 20843106
• Update Time: 2025-04-20

Benzenesulfonic acid, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(E)-pyridin-4-ylmethylideneamino]benzenesulfonamide,hydrochloride
• 93061-74-6
• Benzenesulfonic acid, monohydrochloride
• NSC263848
• NSC-263848
• CHEMBL37622
• N'-[(E)-(Pyridin-4-yl)methylidene]benzenesulfonohydrazide--hydrogen chloride (1/1)
• DTXSID00610022

• Inchi： 1S/C12H11N3O2S.ClH/c16-18(17,12-4-2-1-3-5-12)15-14-10-11-6-8-13-9-7-11;/h1-10,15H;1H/b14-10+;
• InChI Key： XUWLGAWTWKOOLU-KMZJGFRYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(N/N=C/C1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 297.034
• Monoisotopic Mass: 297.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Density: 1.28
• Boiling Point: 447.8°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.622
• PSA: 79.80000
• LogP: 3.66770